N-(3-chlorophenyl)-3-(2-ethoxyacetamido)benzofuran-2-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-3-[(2-ethoxyacetyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C19H17ClN2O4/c1-2-25-11-16(23)22-17-14-8-3-4-9-15(14)26-18(17)19(24)21-13-7-5-6-12(20)10-13/h3-10H,2,11H2,1H3,(H,21,24)(H,22,23)
• InChI Key: GDWJTVWHBWKQRV-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=C(OC2=CC=CC=C21)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN2O4
• Molecular Weight: 372.8 g/mol

Description

N-(3-chlorophenyl)-3-(2-ethoxyacetamido)benzofuran-2-carboxamide, also known as CEC, is a synthetic compound that belongs to the benzofuran class of compounds. It has been studied for its potential use in various scientific research applications, including as an analgesic and anti-inflammatory agent.

Scientific Research Applications

Chemical Synthesis and Reactions

• Heterocycles Synthesis : Research has explored the synthesis of heterocycles, including benzofuran derivatives, through reactions like sulphenylation of unsaturated amides. These synthetic pathways are crucial for developing novel compounds with potential applications in various fields, including pharmaceuticals and materials science (Samii, Ashmawy, & Mellor, 1987).

• Benzofuran-2-Carboxamide Derivatives : The synthesis of benzofuran-2-carboxamide derivatives has been a focus of study. These compounds, synthesized using methods like microwave-assisted multicomponent reactions, could be significant in drug discovery, as they might possess various biological activities (Vincetti et al., 2016).

Biological Activities

• Neuroprotective Effects : A study synthesized novel benzofuran-2-carboxamide derivatives and evaluated their neuroprotective and antioxidant activities. These compounds showed significant protection against excitotoxic neuronal cell damage, suggesting their potential in neurodegenerative disease treatments (Cho et al., 2015).

• Antituberculosis Activity : Benzofuran compounds have been synthesized and evaluated for antituberculosis activity. These studies highlight the potential of benzofuran derivatives as therapeutics against tuberculosis, emphasizing the need for further research in this area (Thorat et al., 2016).

• Inhibitory Activities : Some studies focused on the synthesis and evaluation of benzofuran hydroxamic acids, which were found to be potent inhibitors of enzymes like 5-lipoxygenase. These findings are significant in understanding the role of such compounds in biological systems and could lead to the development of new therapeutic agents (Ohemeng et al., 1994).

• Antimicrobial Activity : Research into thiourea derivatives, including benzofuran-2-carboxamide compounds, has shown promising antimicrobial activities. These compounds' interactions with bacterial cells, especially in biofilm formation, indicate their potential as novel antimicrobial agents with broad applications (Limban, Marutescu, & Chifiriuc, 2011).